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Compound of Interest

Compound Name: MRS 2211

Cat. No.: B1191872

Essential Safety and Handling Guide for MRS
2211

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the
P2Y13 receptor antagonist, MRS 2211. The following procedural guidance is designed to
answer specific operational questions, ensuring the safe handling and disposal of this research
chemical. Given that a comprehensive Safety Data Sheet (SDS) is not publicly available, a
conservative approach to handling, based on best practices for novel chemical compounds, is
strongly recommended.

Chemical and Physical Properties

A summary of the available quantitative data for MRS 2211 is presented below. Note the
absence of toxicological data, which necessitates a cautious approach to handling.
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Property Data

2-[(2-Chloro-5-nitrophenyl)azo]-5-hydroxy-6-
Chemical Name methyl-3-[(phosphonooxy)methyl]-4-
pyridinecarboxaldehyde disodium salt

Molecular Formula C14H10CIN4Na20sP

Molecular Weight 474.66 g/mol

CAS Numbers 1197030-56-0[1], 219554-11-7[2]
Appearance Solid

Purity >96%

Solubility Soluble in water

Storage Store at -20°C.[3]

Operational Plan: Step-by-Step Handling
Procedures

Due to the limited availability of specific hazard information, MRS 2211 should be handled as a
potentially hazardous substance. The following operational plan outlines the necessary
precautions from receipt to disposal.

1. Engineering Controls:
e Always handle MRS 2211 in a well-ventilated area.

o A certified chemical fume hood is required for all procedures involving the solid compound or
its solutions.

2. Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in
addition to goggles when there is a risk of splashing.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves
immediately if they become contaminated.

Body Protection: A lab coat must be worn and kept fastened. Ensure it is a different coat from
that worn in non-laboratory areas.

Respiratory Protection: In the case of potential aerosol generation or handling of fine
powders outside of a fume hood, a NIOSH-approved respirator may be necessary.

. Handling:
Avoid inhalation of dust or aerosols.
Prevent contact with skin and eyes.
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling, before breaks, and at the end of the workday.
. Preparation of Solutions:
All weighing and solution preparation should be conducted within a chemical fume hood.
Use a spatula for transferring the solid to avoid generating dust.
When dissolving, add the solvent slowly to the solid.
Disposal Plan
All waste containing MRS 2211 must be treated as hazardous waste.
1. Waste Segregation:

o Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated,
labeled hazardous waste container.

e Collect all liquid waste (e.g., unused solutions, rinsates) in a separate, labeled hazardous
waste container.
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2. Container Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "MRS
2211 (2-[(2-Chloro-5-nitrophenyl)azo]-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]-4-
pyridinecarboxaldehyde disodium salt)".

3. Disposal Procedure:

» Follow all institutional, local, and national regulations for the disposal of chemical waste.
e Do not dispose of MRS 2211 down the drain or in the regular trash.

» Arrange for pickup and disposal by a certified hazardous waste management company.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of MRS 2211 in a
laboratory setting.

Preparation Handling Experimentation Cleanup & Disposal

‘Weigh Solid

Click to download full resolution via product page
Caption: Workflow for Safe Handling of MRS 2211.

This comprehensive guide is intended to supplement, not replace, institutional safety protocols
and professional judgment. Always consult with your institution's Environmental Health and
Safety (EHS) department for specific guidance on handling unfamiliar research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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